2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole

• IUPAC Name: 2-[[4-(9H-fluoren-9-yl)piperazin-1-yl]methyl]-1-methylbenzimidazole
• InChI: InChI=1S/C26H26N4/c1-28-24-13-7-6-12-23(24)27-25(28)18-29-14-16-30(17-15-29)26-21-10-4-2-8-19(21)20-9-3-5-11-22(20)26/h2-13,26H,14-18H2,1H3
• InChI Key: AOGMJWOSDJEOGG-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N=C1CN3CCN(CC3)C4C5=CC=CC=C5C6=CC=CC=C46
• Molecular Formula: C26H26N4
• Molecular Weight: 394.5 g/mol

Description

2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole, also known as FMPB, is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole is not fully understood. However, it is believed to act as a modulator of certain receptors in the brain, including the serotonin receptor. 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole has been shown to increase the binding affinity of serotonin to its receptor, which may have implications for the treatment of depression and anxiety disorders.
Biochemical and physiological effects:
2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole has been shown to have various biochemical and physiological effects. In vitro studies have demonstrated that 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole can inhibit the growth of certain cancer cells, suggesting its potential as an anti-cancer agent. In addition, 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole has been shown to modulate the activity of certain neurotransmitter receptors, which may have implications for the treatment of depression and anxiety disorders.

Advantages and Limitations for Lab Experiments

2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole has several advantages for use in lab experiments. It is relatively easy to synthesize and purify, and it has been shown to have potent biological activity. However, 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole also has some limitations. It is relatively expensive to produce, and its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several future directions for research on 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole. One area of research is the development of 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. Another area of research is the exploration of 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole's potential applications in materials science, such as the development of novel OLEDs. Finally, further studies are needed to fully understand the mechanism of action of 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole and its potential implications for the treatment of depression and anxiety disorders.
Conclusion:
In conclusion, 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole is a novel compound that has gained significant attention in the scientific community due to its potential applications in various fields. It has been extensively studied for its potential as a drug candidate for the treatment of various diseases, including cancer and neurological disorders, as well as its potential applications in materials science. While 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole has several advantages for use in lab experiments, further studies are needed to fully understand its mechanism of action and potential applications.

Scientific Research Applications

2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole has been extensively studied for its potential applications in various fields, including medicinal chemistry, neuroscience, and materials science. In medicinal chemistry, 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole has been investigated as a potential drug candidate for the treatment of various diseases, including cancer and neurological disorders. In neuroscience, 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole has been shown to modulate the activity of certain neurotransmitter receptors, such as the serotonin receptor, which may have implications for the treatment of depression and anxiety disorders. In materials science, 2-{[4-(9H-fluoren-9-yl)-1-piperazinyl]methyl}-1-methyl-1H-benzimidazole has been explored for its potential applications in the development of novel materials, such as organic light-emitting diodes (OLEDs).